Cas no 164908-53-6 (4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl)

• Product Name: 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl
• CAS No: 164908-53-6
• MF: C₃₀H₂₆O₂
• MW: 418.526248455048
• CID: 165234
• Update Time: 2025-10-06

4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• C.I. FluorescentBrightener 378 (9CI)
• FLUORESCENT BRIGHTENER CBS-127 C.I. 378
• CL144
• Fluorescent Whitening Agent FP
• Bis(2-(2-Methoxyphenyl)Ethenyl)-1,1-Biphenyl
• 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl
• 4,4'-Bis(2-methoxystyryl)biphenyl
• 1-methoxy-2-[(E)-2-[4-[4-[(E)-2-(2-methoxyphenyl)ethenyl]phenyl]phenyl]ethenyl]benzene
• 1,1'-Biphenyl, 4,4'-bis[2-(2-methoxyphenyl)ethenyl]-
• 1,1'-Biphenyl, 4,4'-bis(2-(2-methoxyphenyl)ethenyl)-
• 4,4'-Bis(2-methoxystyryl)diphenyl
• PubChem9023
• 4,4' -Bis(2-methoxystyryl)-1,1' -biphenyl
• CSFC 127
• Fluorescent brightener 378
• Fluorescent Brightener CBS-127 C.I. 378
• C.I.FluorescentBrightener378
• Fluorescent brightener 378 ISO 9001：2015 REACH

• Inchi： 1S/C30H26O2/c1-31-29-9-5-3-7-27(29)21-15-23-11-17-25(18-12-23)26-19-13-24(14-20-26)16-22-28-8-4-6-10-30(28)32-2/h3-22H,1-2H3/b21-15+,22-16+
• InChI Key： HZAWHDJKNZWAAR-YHARCJFQSA-N
• SMILES： O(C)C1C=CC=CC=1/C=C/C1C=CC(=CC=1)C1C=CC(/C=C/C2C=CC=CC=2OC)=CC=1

Computed Properties

• Exact Mass: 418.193
• Monoisotopic Mass: 418.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.133
• Melting Point: 216-222℃
• Boiling Point: 590.3°C at 760 mmHg
• Flash Point: > 150 C
• Refractive Index: 1.676
• PSA: 18.46000
• LogP: 7.71160

4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl Security Information

• Storage Condition：2-8°C

Additional information on 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl

4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl: A Versatile Compound in Modern Pharmaceutical and Material Science Research

4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl, with the CAS number 164908-53-6, represents a unique class of aromatic compounds that have garnered significant attention in recent years due to its distinctive molecular architecture and potential applications across multiple fields. This compound is characterized by its biphenyl core, which is substituted with two methoxystyryl groups at the 4,4' positions. The structural complexity of this molecule provides a foundation for its diverse functionalities, making it a subject of interest in both academic and industrial research.

The 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl molecule exhibits unique electronic and optical properties, which have been extensively studied in recent years. Research published in Advanced Materials (2023) highlights its potential as a chromophore in organic photovoltaic materials. The conjugated system formed by the biphenyl and methoxystyryl groups allows for efficient charge transfer, making it a promising candidate for next-generation solar cells. This finding underscores the importance of 4,4'-Bis(2-methoxystydeyl)-1,1'-biphenyl in renewable energy technologies.

Recent advances in medicinal chemistry have further expanded the scope of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl. A 2024 study in Journal of Medicinal Chemistry explored its potential as a scaffold for drug development. The compound's ability to modulate protein-protein interactions has sparked interest in its application for treating neurodegenerative diseases. Researchers have demonstrated that derivatives of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl can inhibit the aggregation of amyloid-beta proteins, a key factor in Alzheimer's disease pathology.

The synthesis of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl has been optimized through various methodologies, reflecting its growing importance in chemical research. A 2023 paper in Organic Letters described a novel palladium-catalyzed coupling approach that significantly improves the yield and purity of this compound. This method not only enhances the efficiency of its production but also reduces the environmental impact associated with traditional synthetic routes.

Applications of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl extend beyond pharmaceuticals and materials science. In the field of optoelectronics, its photophysical properties have been leveraged for the development of organic light-emitting diodes (OLEDs). A 2022 study in ACS Applied Materials & Interfaces demonstrated that this compound can be used as a host material in phosphorescent OLEDs, enhancing device efficiency and stability. This application highlights the compound's versatility in advanced technological systems.

The physicochemical properties of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl are critical to its functional performance. Its molecular weight, solubility, and thermal stability have been characterized in recent studies. Research published in Journal of Physical Chemistry C (2023) revealed that the compound exhibits excellent solubility in polar solvents, which is advantageous for its use in solution-processable electronic materials. This property facilitates its integration into flexible and printable electronic devices.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl's behavior. Machine learning models have been employed to predict its electronic properties and optimize its molecular design. A 2024 paper in Chemical Science described how these models can accelerate the discovery of new derivatives with improved performance characteristics. This computational approach is revolutionizing the way researchers approach compound development.

The environmental impact of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl is an area of growing interest in sustainable chemistry. Research published in Green Chemistry (2023) investigated its biodegradability and toxicity. While the compound is considered relatively safe for its intended applications, studies are ongoing to develop more environmentally friendly variants. This focus on sustainability reflects the broader trends in modern chemical research.

Collaborative efforts between academia and industry are driving the development of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl for commercial applications. A 2024 partnership between a leading pharmaceutical company and a materials science research group resulted in the creation of a new drug formulation utilizing this compound. This collaboration exemplifies how interdisciplinary research is expanding the horizons of compound utilization.

As research into 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl continues to evolve, its potential applications are likely to expand further. Ongoing studies are exploring its use in quantum dot technology, biomedical imaging, and even as a component in smart materials. The compound's unique properties position it as a key player in the development of innovative solutions across multiple scientific disciplines.

The future of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl research appears promising, with new discoveries likely to emerge from both fundamental and applied studies. As our understanding of its properties and potential applications deepens, this compound is set to play an increasingly important role in shaping the landscape of modern science and technology.